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JBI-802 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information for conducting experiments with JBI-802, a first-in-
class dual inhibitor of Lysine-specific demethylase 1 (LSD1) and Histone deacetylase 6
(HDACS).

Dose-Response Analysis and Interpretation

JBI-802 is a potent epigenetic modulator targeting the CoOREST (Co-repressor of Repressor
Element-1 Silencing Transcription) complex.[1] Its dual inhibitory action on LSD1 and HDACG6
leads to anti-proliferative effects in a variety of cancer models.[2]

In Vitro Potency and Efficacy

JBI-802 demonstrates nanomolar potency against its targets and significant anti-proliferative
activity across a range of cancer cell lines.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b16328611#bc-rfq
https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-dose-response-curve-analysis-and-interpretation
https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-dose-response-curve-analysis-and-interpretation
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0279063
https://synapse.patsnap.com/article/exploring-the-therapeutic-potential-of-jbi-802-a-dual-inhibitor-targeting-lsd1-and-hdac6-in-cancer-treatment
https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-dose-response-curve-analysis-and-interpretation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16328611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Target/Assay IC50/EC50 Cell Lines Notes
Enzymatic Inhibition
TR-FRET assay was
LSD1 50 nM N/A utilized to determine in
vitro LSD1 potency.[3]
Fluorescence-based
HDAC6 11 nM N/A HDAC activity assay
was performed.[3]
Demonstrates
selectivity against
HDACS 98 nM N/A ,
other HDAC isoforms.
[3]
Anti-Proliferative
Activity
) Select AML, CLL, and Assessed via Alamar
Hematological ) -
0.01-0.3uM multiple myeloma cell blue cytotoxicity
Cancers ]
lines. assay.[4]
Human Cell growth inhibition
HEL 92.1.7 ,
] 0.049 uM erythroleukemia cell was measured at day
(Erythroleukemia) ]
line. 6.[1]
SCLC and sarcoma Anti-proliferative
Solid Tumors Not specified cell lines showed activity was observed.

sensitivity.

[2]

In Vivo Efficacy

Preclinical studies in xenograft models have established the in vivo dose-dependent efficacy of

JBI-802.
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Animal Model ED50 Dosing Schedule Key Findings
Oral administration
) ) resulted in significant
HEL92.1.7 Xenograft ~6.25 mg/kg BID (twice daily)

tumor growth
inhibition.[5]

CMK-1 (Leukemia)

Strong tumor growth

Not specified Not specified inhibition was
Xenograft
observed.[5]
Strong tumor growth
Z-138 (Lymphoma) . . I
Not specified Not specified inhibition was noted.

Xenograft

[5]

Clinical Dose and Response

In a Phase I clinical trial (NCT05268666), JBI-802 was administered to patients with advanced

solid tumors.

Dose Level

Patient Population

Key Observations

10 mg (starting dose)

Advanced solid tumors

Dose-proportional increase in

exposure.[6]

10 mg

Immunotherapy-refractory
NSCLC

Anti-tumor activity observed,
including a 39% decrease in a
target lung lesion in one
patient and over 50%
shrinkage of liver metastasis in

another.[7]

Higher doses

Advanced solid tumors

Dose-dependent, reversible
decrease in platelets
(thrombocytopenia) was the
primary adverse event above
grade 1, indicating on-target
LSD1 inhibition.[6]
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Signaling Pathway and Mechanism of Action

JBI-802 exerts its anti-tumor effects by simultaneously inhibiting LSD1 and HDACSG, key
components of the CoREST transcriptional repressor complex. This dual inhibition leads to the
reactivation of aberrantly silenced tumor suppressor genes and modulation of immune
responses.
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1. Seed cells in a 96-well plate
and allow to adhere overnight.

2. Treat cells with varying
concentrations of JBI-802.

3. Incubate for the desired
duration (e.g., 72 hours).

G. Add Alamar Blue reagent (10% OD

total volume) to each well.

:

5. Incubate for 2-4 hours at 37°C,
protected from light.

:

G. Measure fluorescence or absorbancej

(Ex: 560 nm, Em: 590 nm).

7. Calculate cell viability relative
to untreated controls.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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